Cas no 1154-59-2 (Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-)
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-
- 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxybenzamide
- Tetrachlorosalicylanilide
- 3,3',4',5-Tetrachlorosalicylanilide
- 3,3′,4′,5-Tetrachlorosalicylanilide
- 3,5,3',4'-tetrachlorosalicylanilide
- 3,5-dichloro-N-(3,4-dichloro-phenyl)-2-hydroxy-benzamide
- 3,5-Dichlorosalicyl 3,4-dichloroanilide
- Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy
- Caswell No. 833
- Irgasan BS-200
- SALICYLANILIDE,3,3',4',5-TETRACHLORO
- TCSA
- HNE676755I
- NS00004914
- 3,3'',4'',5-TETRACHLOROSALICYLANILIDE
- BRN 2153876
- 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-benzamide
- HSDB 7730
- Oprea1_173387
- SCHEMBL168748
- 3,5-Dichlorosalicyl-3,4-dichloroanilide
- EINECS 214-576-8
- 3,3',4',5-TETRACHLOROSALICYLANILIDE [HSDB]
- 3,5-Dichlorosalicylic acid 3,4-dichloroanilide
- 3,3',4',5-TETRACHLOROSALICYLANILIDE [MI]
- CAS-1154-59-2
- EPA Pesticide Chemical Code 077403
- AS-80029
- 3,4-Dichlorfenylamid kyseliny 3,5-dichlorsalicylove
- 3,4-Dichlorfenylamid kyseliny 3,5-dichlorsalicylove [Czech]
- IRGASAN BS200
- NCGC00255626-01
- DTXSID4040767
- 3,3'''',4'''',5-tetrachlorosalicylanilide
- CHEBI:188648
- Tox21_302073
- FT-0750004
- SJQBHPJLLIJASD-UHFFFAOYSA-
- BS-200
- InChI=1/C13H7Cl4NO2/c14-6-3-8(12(19)11(17)4-6)13(20)18-7-1-2-9(15)10(16)5-7/h1-5,19H,(H,18,20)
- Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-
- CHEMBL291338
- UNII-HNE676755I
- DTXCID2020767
- E85324
- SJQBHPJLLIJASD-UHFFFAOYSA-N
- BDBM50215974
- Epitope ID:114086
- 1154-59-2
- Impregon
- PD052331
- MFCD00041745
- Q27225696
- SALICYLANILIDE, 3,3',4',5-TETRACHLORO-
- AKOS001483556
- DB-240729
- 3,4-Dichlorfenylamide kyseliny 3,5-dichlorsalicyclove
-
- MDL: MFCD00041745
- Inchi: 1S/C13H7Cl4NO2/c14-6-3-8(12(19)11(17)4-6)13(20)18-7-1-2-9(15)10(16)5-7/h1-5,19H,(H,18,20)
- InChI Key: SJQBHPJLLIJASD-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1O)C(NC1C=CC(=C(C=1)Cl)Cl)=O)Cl
Computed Properties
- Exact Mass: 348.92300
- Monoisotopic Mass: 348.923
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Color/Form: Gray white or beige crystalline powder
- Density: 1.6676 (rough estimate)
- Melting Point: 162 °C
- Boiling Point: 408.1ºC at 760 mmHg
- Flash Point: 200.6 ºC
- Refractive Index: 1.6200 (estimate)
- PSA: 49.33000
- LogP: 5.33110
- Solubility: Slightly soluble in water
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Risk Phrases:R22
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D405511-1g |
3,3',4',5-Tetrachlorosalicylanilide |
1154-59-2 | 97% | 1g |
$1950 | 2022-10-24 | |
| eNovation Chemicals LLC | D405511-5G |
3,3',4',5-Tetrachlorosalicylanilide |
1154-59-2 | 97% | 5G |
$2900 | 2022-10-24 | |
| eNovation Chemicals LLC | D405511-900mg |
3,3',4',5-Tetrachlorosalicylanilide |
1154-59-2 | 97% | 900mg |
$270 | 2024-07-28 | |
| Aaron | AR000GNM-1g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 98% | 1g |
$11.00 | 2025-02-13 | |
| Aaron | AR000GNM-5g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 98% | 5g |
$41.00 | 2025-02-13 | |
| Aaron | AR000GNM-25g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 98% | 25g |
$138.00 | 2025-02-13 | |
| Aaron | AR000GNM-100g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 98% | 100g |
$454.00 | 2025-02-13 | |
| 1PlusChem | 1P000GFA-1g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 95% | 1g |
$12.00 | 2023-12-26 | |
| 1PlusChem | 1P000GFA-5g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 95% | 5g |
$38.00 | 2023-12-26 | |
| 1PlusChem | 1P000GFA-25g |
Benzamide, 3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- |
1154-59-2 | 95% | 25g |
$142.00 | 2023-12-26 |
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- Related Literature
-
Siyan Li,Xinjia Liu,Yilin Zhang,Senyu Lin,Jinfeng Huang,Xiuying Li,Xindong Guo,Yanping Xian,Hao Dong Anal. Methods 2016 8 5129
-
Senyu Lin,Yanping Xian,Zhiqing Xun,Siyan Li,Xinjia Liu,Weifeng Du,Jinfeng Huang,Xindong Guo,Hao Dong RSC Adv. 2016 6 49011
-
Xiao-Chi Feng,Wan-Qian Guo,He-Shan Zheng,Qing-Lian Wu,Hai-Chao Luo,Nan-Qi Ren RSC Adv. 2018 8 16178
Additional information on Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-
Recent Advances in the Study of Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- (CAS: 1154-59-2)
Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- (CAS: 1154-59-2) is a chlorinated benzamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its biological activities, synthetic pathways, and potential therapeutic uses. The presence of multiple chlorine atoms and a hydroxyl group in its structure contributes to its distinct physicochemical properties and reactivity, making it a valuable scaffold for further chemical modifications.
Recent studies have focused on the synthesis and optimization of Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- to enhance its bioactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges in its large-scale production. The study highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize the formation of byproducts. Additionally, advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's structure and purity.
In the context of biological activity, Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- has demonstrated promising results as an inhibitor of specific enzymatic targets. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated its interaction with bacterial DNA gyrase, revealing a competitive inhibition mechanism. The compound's ability to bind to the enzyme's active site was attributed to its chloro-substituted aromatic rings, which facilitate hydrophobic interactions. These findings suggest potential applications in developing new antibacterial agents, particularly against resistant strains.
Further research has explored the compound's role in agrochemical applications. A 2023 study in Pest Management Science evaluated its efficacy as a fungicide against Fusarium species, which are notorious for causing crop diseases. The results indicated that Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- exhibited strong antifungal activity at low concentrations, with minimal toxicity to non-target organisms. This positions the compound as a candidate for sustainable agricultural practices, offering an alternative to conventional fungicides with higher environmental impact.
Despite these advancements, challenges remain in the development and application of Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-. Issues such as solubility, stability under physiological conditions, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent preprint on ChemRxiv proposed the incorporation of solubilizing groups into the benzamide scaffold to improve its pharmacokinetic properties.
In conclusion, Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy- (CAS: 1154-59-2) represents a versatile compound with significant potential in both medicinal and agrochemical fields. Recent studies have shed light on its synthetic accessibility, biological activities, and practical applications, paving the way for future innovations. Continued research efforts will be essential to fully unlock its therapeutic and agricultural benefits while addressing existing challenges.
1154-59-2 (Benzamide,3,5-dichloro-N-(3,4-dichlorophenyl)-2-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)